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Compound of Interest

Compound Name: Butane-1,4-13C2

Cat. No.: B1626772 Get Quote

This technical guide provides an in-depth overview of the safety data for Butane-1,4-¹³C₂, a

stable isotope-labeled form of 1,4-butanediol. The information presented is crucial for

researchers, scientists, and drug development professionals to ensure safe handling, storage,

and use of this compound in experimental settings. While the isotopic labeling does not

significantly alter the chemical hazards compared to the unlabeled compound, it is essential to

handle it with the same precautions.

Section 1: Chemical Identification and Properties
Butane-1,4-¹³C₂ is chemically known as (1,4-¹³C₂)butane-1,4-diol. Its primary use in research is

as a tracer in metabolic studies and for the synthesis of labeled compounds in drug

development.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (1,4-¹³C₂)butane-1,4-diol[1]

Synonyms
1,4-Butanediol-1,4-¹³C₂, 1,4-Butylene glycol-

¹³C₂, Tetramethylene glycol-¹³C₂[1][2]

CAS Number 79864-96-3[1]

Molecular Formula C₂¹³C₂H₁₀O₂

Molecular Weight 92.11 g/mol [1]

InChI Key WERYXYBDKMZEQL-CQDYUVAPSA-N[1]

SMILES C(C[13CH2]O)[13CH2]O[1]

Table 2: Physical and Chemical Properties
Property Value

Physical State Liquid

Appearance Colorless, clear liquid[3]

Odor Little to no odor[3]

Boiling Point 228 °C[4]

Melting Point 20.1 °C

Flash Point > 121 °C (open cup)[4]

Autoignition Temperature 350 °C[4]

Vapor Pressure 0.0105 mmHg at 25 °C[4]

Vapor Density 3.1 (Air = 1)[4]

Density 1.017 g/cm³[4]

Solubility in Water Miscible (> 100 g/L at 20 °C)[3][4]

n-octanol/water partition coefficient -0.83[4]
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Section 2: Hazard Identification and Toxicological
Data
Butane-1,4-¹³C₂ shares the same hazard profile as its unlabeled counterpart, 1,4-butanediol.

The primary hazards are acute oral toxicity and central nervous system (CNS) depression.[2][3]

[5]

Table 3: GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[5]

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness[2][5]

Signal Word:Warning[2][5]

Table 4: Toxicological Data (for 1,4-Butanediol)
Test Species Route Value

LD50 Rat Oral 1500 mg/kg[4]

LD50 Rat Dermal > 5000 mg/kg[4]

LC50 Rat Inhalation > 5100 mg/m³ (4 hr)[4]

Summary of Toxicological Effects:

Acute Effects: Harmful if swallowed.[2][5] Ingestion can lead to CNS depression, causing

symptoms such as drowsiness, dizziness, nausea, and headache.[3][4] In severe cases, it

can lead to convulsions, coma, and respiratory failure.[3][4] Inhalation of high concentrations

of vapor may also cause narcotic effects.[5]

Chronic Effects: Currently not classified as carcinogenic, mutagenic, or a reproductive

toxicant.[5]
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Section 3: Handling, Storage, and Emergency
Procedures
Table 5: Exposure Controls and Personal Protective
Equipment (PPE)

Control Parameter Recommendation

Engineering Controls

Use only in well-ventilated areas, preferably

under a chemical fume hood.[2][6] Ensure an

emergency eyewash station and safety shower

are readily accessible.[4]

Eye/Face Protection
Wear chemical safety goggles with side

protection.[5]

Skin Protection
Wear suitable protective gloves (e.g., nitrile

rubber) and a lab coat.[5]

Respiratory Protection

If ventilation is inadequate or vapors/mists are

generated, use a NIOSH/MSHA-approved

respirator with an organic vapor cartridge.[2][5]

General Hygiene
Wash hands thoroughly after handling.[2] Do not

eat, drink, or smoke in the work area.[2]

Table 6: Storage and Disposal
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Condition Recommendation

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place.[2][5] Keep away from

heat, sparks, open flames, and incompatible

materials such as strong oxidizing agents, acids,

and metals.[3][4] Recommended storage

temperature: 4 °C.[5]

Disposal

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, regional, and national regulations.[2]

Do not allow the product to enter drains.[2]

Table 7: First Aid Measures
Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor immediately if you feel unwell.[2] Rinse

mouth. Do not induce vomiting.[2]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2] Call a

POISON CENTER or doctor if you feel unwell.

[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes.[6] Seek medical attention if irritation

develops.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[7] Remove contact lenses, if present and easy

to do. Continue rinsing.[2] If eye irritation

persists, get medical advice/attention.[3]
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Section 4: Experimental Protocols and
Visualizations
General Experimental Workflow
The following diagram outlines a standard workflow for handling Butane-1,4-¹³C₂ in a research

setting, emphasizing safety and proper procedure.

Caption: General laboratory workflow for handling chemical reagents.

Metabolic Pathway and Mechanism of Action
1,4-Butanediol is metabolized in the body to gamma-hydroxybutyric acid (GHB), a known CNS

depressant. This metabolic conversion is responsible for its physiological effects. The diagram

below illustrates this simplified pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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